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Compound of Interest

5-(Trifluoromethyl)-1H-indazol-3-
Compound Name:
amine

cat. No.: B1293762

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 5-
(Trifluoromethyl)-1H-indazol-3-amine hydrochloride salt, a heterocyclic amine of significant
interest in medicinal chemistry and drug discovery. This document collates available
physicochemical data, outlines detailed experimental protocols for its synthesis and
characterization, and explores its potential biological activities and associated signaling
pathways.

Core Physicochemical Properties

The hydrochloride salt of 5-(Trifluoromethyl)-1H-indazol-3-amine is the protonated form of
the parent amine, which influences its physical and chemical characteristics, particularly its
solubility.

Table 1: Physicochemical Properties of 5-(Trifluoromethyl)-1H-indazol-3-amine
Hydrochloride Salt and its Parent Compound
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5-(Trifluoromethyl)-1H-

5-(Trifluoromethyl)-1H-

Property indazol-3-amine indazol-3-amine (Parent
Hydrochloride Salt Compound)
Molecular Formula CsH7CIF3N3[1] CsHeF3N3[2]
Molecular Weight 237.61 g/mol [1] 201.15 g/mol [2]
Appearance Solid (predicted) Faint brown crystalline solid[3]
Melting Point Not available 122-123 °CJ[3]
. . ) 358.5 °C at 760 mmHg
Boiling Point Not available )
(predicted)[3]
Higher aqueous solubility )
Data not available, but the
- expected compared to the )
Solubility ) -~ trifluoromethyl group suggests
parent amine. Specific data not ) o
) increased lipophilicity.[3]
available.
pKa Not available Not available
5-(trifluoromethyl)-1H-indazol- 5-(trifluoromethyl)-1H-indazol-
IUPAC Name ] ) )
3-amine;hydrochloride[1] 3-amine[2]
CAS Number 2250-54-6[1] 2250-53-5[2]

Synthesis and Characterization

While a specific, detailed synthesis protocol for 5-(Trifluoromethyl)-1H-indazol-3-amine

hydrochloride salt is not readily available in the public domain, a generalizable synthetic route

can be inferred from methodologies used for analogous compounds. The process typically

involves the synthesis of the parent amine followed by salt formation.

General Synthetic Workflow

The synthesis can be conceptualized as a two-stage process: formation of the indazole core

and subsequent conversion to the hydrochloride salt.
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Stage 1: Synthesis of Parent Amine

Starting Materials
(e.g., Substituted Fluorobenzonitrile)

i

Cyclization Reaction
(e.g., with Hydrazine)

i

Purification
(e.g., Recrystallization, Chromatography)

i

5-(Trifluoromethyl)-1H-indazol-3-amine

1
T
|

Proceed to Salt Formation
|

Stage 2: Hydrochloiride Salt Formation

Parent Amine in Organic Solvent
(e.g., Ethanol, Ethyl Acetate)

;

Addition of Hydrochloric Acid
(e.g., Concentrated HCI or HCI in solvent)

i

Precipitation and Isolation
(e.g., Filtration, Washing, Drying)

i

5-(Trifluoromethyl)-1H-indazol-3-amine HCI
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5-(Trifluoromethyl)-1H-indazol-3-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1H-Indazol-3-amine, 5-(trifluoromethyl)-, monohydrochloride | CBH7CIF3N3 | CID
133082857 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fluorochem.co.uk [fluorochem.co.uk]

3. CAS 2250-53-5: 5-(Trifluoromethyl)-1H-indazol-3-amine [cymitquimica.com]

To cite this document: BenchChem. [5-(Trifluoromethyl)-1H-indazol-3-amine Hydrochloride
Salt: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293762#5-trifluoromethyl-1h-indazol-3-amine-
hydrochloride-salt-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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